Cas no 2172144-90-8 (6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid)

6-{2-[1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl]acetamido}hexanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key structural features include a cyclopentyl backbone and a hexanoic acid linker, offering enhanced conformational control and flexibility in solid-phase peptide assembly. The Fmoc group ensures orthogonal protection compatibility, facilitating selective deprotection under mild basic conditions. This compound is particularly valuable for introducing constrained cyclopentyl moieties into peptide sequences, which can improve metabolic stability and target binding affinity. The extended hexanoic acid spacer further enables conjugation or labeling applications. Suitable for automated synthesizers, it maintains high purity and reactivity under standard coupling conditions.
6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid structure
2172144-90-8 structure
Product Name:6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
CAS No:2172144-90-8
MF:C28H34N2O5
MW:478.579967975616
CID:6570629
PubChem ID:165549963
Update Time:2025-06-08

6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
    • 2172144-90-8
    • 6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
    • EN300-1481912
    • Inchi: 1S/C28H34N2O5/c31-25(29-17-9-1-2-14-26(32)33)18-28(15-7-8-16-28)30-27(34)35-19-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,24H,1-2,7-9,14-19H2,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: OWNWCKAMXISEQG-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCCCCC(=O)O)=O)CCCC1)=O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1481912-1.0g
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
1g
$0.0 2023-06-06
Enamine
EN300-1481912-50mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
50mg
$2829.0 2023-09-28
Enamine
EN300-1481912-100mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
100mg
$2963.0 2023-09-28
Enamine
EN300-1481912-250mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
250mg
$3099.0 2023-09-28
Enamine
EN300-1481912-500mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
500mg
$3233.0 2023-09-28
Enamine
EN300-1481912-1000mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
1000mg
$3368.0 2023-09-28
Enamine
EN300-1481912-2500mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
2500mg
$6602.0 2023-09-28
Enamine
EN300-1481912-5000mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
5000mg
$9769.0 2023-09-28
Enamine
EN300-1481912-10000mg
6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
2172144-90-8
10000mg
$14487.0 2023-09-28

Additional information on 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

Comprehensive Overview of 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2172144-90-8)

In the realm of organic chemistry and pharmaceutical research, 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2172144-90-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides and proteins.

The compound's cyclopentylacetamido moiety and hexanoic acid tail contribute to its unique physicochemical properties, including solubility and stability, which are critical for its applications in bioconjugation and linker chemistry. Researchers are increasingly exploring its potential in targeted drug delivery systems, where its ability to form stable amide bonds with other molecules is highly advantageous. This aligns with the growing demand for precision medicine and personalized therapeutics, topics that dominate current discussions in the pharmaceutical industry.

One of the most frequently searched questions related to 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid is its role in Fmoc-based peptide synthesis. The Fmoc group is renowned for its orthogonality, allowing for selective deprotection under mild basic conditions, which minimizes side reactions and preserves the integrity of the peptide chain. This feature is particularly relevant in the synthesis of complex peptides, such as those used in cancer immunotherapy and antimicrobial agents, areas that have seen exponential growth in research funding and public interest.

Another hot topic is the compound's utility in bioconjugation techniques. With the rise of antibody-drug conjugates (ADCs) and other hybrid therapeutics, the demand for reliable linker molecules has surged. 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid offers a robust platform for attaching payloads to targeting moieties, ensuring controlled release and enhanced efficacy. This aligns with the broader trend of combining small molecules with biologics to achieve synergistic effects, a strategy that has gained traction in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the compound's CAS No. 2172144-90-8 serves as a unique identifier, facilitating its procurement and regulatory compliance. Laboratories and manufacturers prioritize compounds with well-documented CAS numbers to ensure reproducibility and safety in their workflows. This is especially important in light of recent advancements in AI-driven drug discovery, where accurate chemical identifiers are essential for database integration and machine learning applications.

In conclusion, 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its applications span from peptide synthesis to bioconjugation, addressing some of the most pressing challenges in drug development today. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in the life sciences.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.